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Compound of Interest

Compound Name: 2-(4-Hexylbenzoyl)pyridine

CAS No.: 898779-96-9

Cat. No.: B1324178

Get Quote

Executive Summary
Do not dispose of 2-(4-Hexylbenzoyl)pyridine down the drain.

This compound combines the acute toxicity and odor profile of a pyridine base with the

environmental persistence of a lipophilic hexyl chain. Improper disposal risks significant aquatic

toxicity and regulatory non-compliance (RCRA/EPA). The only acceptable disposal method is

high-temperature incineration via a licensed hazardous waste contractor.

Immediate Action Checklist:

Segregate: Keep separate from strong oxidizers (e.g., Nitric Acid) to prevent violent

exothermic reactions.

Label: Mark clearly as "Hazardous Waste - Organic Alkali."

Contain: Use chemically resistant containers (HDPE or Glass with PTFE liners).

Chemical Profile & Hazard Logic
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To handle this chemical safely, you must understand the "Why" behind the protocols. We

analyze the molecule's Structure-Activity Relationship (SAR) to predict behavior where specific

SDS data may be sparse.

Property Data Operational Implication

Chemical Name 2-(4-Hexylbenzoyl)pyridine
Official shipping/manifest

name.

CAS Number 898780-09-1
Use for specific inventory

tracking.

Molecular Formula C₁₈H₂₁NO
High carbon content requires

incineration.

Functional Groups
Pyridine Ring, Ketone, Hexyl

Chain

Pyridine: Basic, toxic, foul

odor.Hexyl Chain: Increases

lipophilicity (LogP), meaning it

bioaccumulates and sticks to

soil/sediment rather than

washing away.

Physical State
Viscous Oil or Low-Melting

Solid

Likely handled as a solution in

organic solvents.

The "Why" Behind the Hazard
Aquatic Toxicity: The hexyl chain makes this molecule "greasy" (lipophilic). Unlike simple

pyridine, which is water-soluble, this derivative will partition into biological membranes,

increasing its chronic toxicity to aquatic life.

Reactivity: As a pyridine derivative, the nitrogen atom has a lone pair of electrons, making it

a weak base. It will react exothermically with strong acids and violently with strong oxidizers.

[1]

Operational Handling & Safety
Goal: Prevent exposure and environmental release during the workflow.
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Personal Protective Equipment (PPE)
Eyes: Chemical splash goggles (ANSI Z87.1). Reasoning: Pyridine derivatives are severe

eye irritants; irreversible corneal damage is a risk.

Skin:

Incidental Contact: Nitrile gloves (min 0.11mm thickness).

Prolonged Handling: Butyl Rubber or Viton. Reasoning: Pyridines can permeate standard

nitrile gloves over time.

Respiratory: Work exclusively in a certified fume hood. Reasoning: The odor threshold is low,

and inhalation can cause CNS depression.[1]

Spill Management Protocol
If a spill occurs (< 500 mL):

Evacuate & Ventilate: Clear the immediate area.

Neutralize: Apply a spill pillow or absorbent clay (Vermiculite). Do not use paper towels

(combustible surface area risk).

Collect: Scoop absorbed material into a wide-mouth jar. Label as "Hazardous Waste -

Debris."

Clean: Wash surface with a mild soap solution; do not use bleach (potential reaction with

nitrogen compounds).

Disposal Workflow
This protocol ensures compliance with EPA (US) and REACH (EU) standards for organic

nitrogenous waste.

Step 1: Waste Stream Classification
Determine the matrix of your waste. Is the 2-(4-Hexylbenzoyl)pyridine pure, or dissolved in a

solvent?
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Scenario A: Pure Substance (Solid/Oil)

Classify as Non-Halogenated Organic.

RCRA Consideration: While not explicitly P-listed, treat with the severity of Pyridine

(U196).

Scenario B: In Solution (e.g., in Chloroform or Toluene)

The solvent drives the classification.

If in Chloroform: Halogenated Organic Waste.

If in Toluene/Hexane: Flammable Organic Waste.

Step 2: Segregation Logic (Visualized)
The following diagram illustrates the critical decision-making process for segregating this

specific chemical to avoid dangerous incompatibilities.
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2-(4-Hexylbenzoyl)pyridine Waste

Is it in Solution?

Pure Substance

No

Solvent Mixture

Yes

Container C:
Solid Hazardous Waste

(Trace Organic)

CRITICAL CHECK:
Is strong Acid present?

Does solvent contain Halogens?
(e.g., DCM, Chloroform)

Container A:
Halogenated Organic Waste

Yes

Container B:
Non-Halogenated Organic Waste

No

No Neutralize pH before combining

Yes

Click to download full resolution via product page

Figure 1: Decision tree for segregating 2-(4-Hexylbenzoyl)pyridine waste streams to ensure

chemical compatibility and regulatory compliance.

Step 3: Packaging & Labeling
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Container: Use Amber Glass or HDPE. Avoid metal containers if the waste is acidic.

Headspace: Leave 10% headspace to allow for vapor expansion.

Labeling:

Primary Constituent: [Solvent Name] (if applicable).

Secondary Constituent: 2-(4-Hexylbenzoyl)pyridine (< X%).

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Flammable (if in solvent).

Step 4: Final Disposal
Transfer the sealed, labeled container to your facility's Environmental Health & Safety (EHS)

department.

Disposal Method: Fuel Blending or High-Temperature Incineration.

Rationale: Incineration at >1000°C is required to break the pyridine ring and fully oxidize the

nitrogen to NOx (scrubbed) and N2, preventing leaching into groundwater.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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